Cas no 73392-23-1 (1,4-bis[(trimethylsilyl)ethynyl]benzene)

1,4-bis[(trimethylsilyl)ethynyl]benzene structure
73392-23-1 structure
Product Name:1,4-bis[(trimethylsilyl)ethynyl]benzene
CAS No:73392-23-1
MF:C16H22Si2
MW:270.516886234283
CID:862472
PubChem ID:522492
Update Time:2025-04-19

1,4-bis[(trimethylsilyl)ethynyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis[(trimethylsilyl)ethynyl]benzene
    • 1,4-bis[2-(trimethylsilyl)ethynyl]Benzene
    • CS-0328482
    • Benzene, 1,4-bis[2-(trimethylsilyl)ethynyl]-
    • 10.14272/CMTMWEXUJQSPCA-UHFFFAOYSA-N
    • Trimethyl((4-[(trimethylsilyl)ethynyl]phenyl)ethynyl)silane #
    • F78457
    • doi:10.14272/CMTMWEXUJQSPCA-UHFFFAOYSA-N
    • 1,4-bis((triMethylsilyl)ethynyl)benzene
    • AKOS015914329
    • 1,4-bis((trimethylsilylethynyl)benzene
    • 73392-23-1
    • [1,4-Phenylenedi(ethyne-2,1-diyl)]bis(trimethylsilane)
    • 1,4-Bis[(trimethylsilyl)ethynyl]benzene, 98%
    • trimethyl-[2-[4-(2-trimethylsilylethynyl)phenyl]ethynyl]silane
    • DTXSID50994107
    • FT-0606807
    • J-503969
    • (1,4-Phenylenedi-2,1-ethynediyl)bis(trimethylsilane)
    • SY039660
    • Trimethyl((4-[(trimethylsilyl)ethynyl]phenyl)ethynyl)silane
    • trimethyl(2-{4-[2-(trimethylsilyl)ethynyl]phenyl}ethynyl)silane
    • 17938-13-5
    • InChI=1/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H
    • MFCD00135433
    • 1,4-bis(trimethylsilylethynyl)benzene
    • AS-66438
    • Inchi: 1S/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H3
    • InChI Key: CMTMWEXUJQSPCA-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=CC(=CC=1)C#C[Si](C)(C)C)(C)(C)C

Computed Properties

  • Exact Mass: 270.12606
  • Monoisotopic Mass: 270.12600377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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